6-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-methyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one
Description
6-(((3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-methyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a heterocyclic compound featuring a quinazolinone core fused with a 1,3-dioxolo ring. Key structural attributes include:
- Quinazolinone backbone: Known for diverse pharmacological activities, including kinase inhibition and antimicrobial effects.
- 1,2,4-Oxadiazole substituent: A bioisostere commonly used to enhance metabolic stability and binding affinity.
- Methylthio linkage: The thioether bridge (CH₂-S-) connects the oxadiazole moiety to the quinazolinone, which may influence electronic and steric properties.
Properties
IUPAC Name |
6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-methyl-[1,3]dioxolo[4,5-g]quinazolin-8-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN4O4S/c1-24-18(25)12-6-14-15(27-9-26-14)7-13(12)21-19(24)29-8-16-22-17(23-28-16)10-2-4-11(20)5-3-10/h2-7H,8-9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCWJYNWKDKREJG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC3=C(C=C2N=C1SCC4=NC(=NO4)C5=CC=C(C=C5)F)OCO3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN4O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 6-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-methyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a derivative of quinazoline and oxadiazole, which has garnered attention for its potential biological activities. This article explores the biological activity of this compound by reviewing relevant literature, including its mechanisms of action, therapeutic applications, and research findings.
Chemical Structure
The compound can be structurally represented as follows:
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. The presence of the 1,2,4-oxadiazole moiety is significant as it has been linked to diverse pharmacological effects including:
- Anticancer Activity : The compound may inhibit specific enzymes involved in cancer cell proliferation.
- Antimicrobial Properties : It shows potential against various pathogens due to its ability to disrupt microbial cell functions.
- Anti-inflammatory Effects : The compound may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines.
Anticancer Activity
Research indicates that compounds containing the oxadiazole ring exhibit significant cytotoxicity against various cancer cell lines. For instance:
- In vitro Studies : A derivative of 1,2,4-oxadiazole demonstrated IC50 values in the low micromolar range against human colon adenocarcinoma (CXF HT-29) and breast cancer (MAXF 401) cell lines .
| Cell Line | IC50 (µM) |
|---|---|
| CXF HT-29 | 2.76 |
| MAXF 401 | 9.27 |
| OVXF 899 | 1.143 |
Antimicrobial Activity
The compound has shown antimicrobial properties through various studies. For example:
- Bacterial Inhibition : It has been effective against both Gram-positive and Gram-negative bacteria.
Anti-inflammatory Activity
The anti-inflammatory potential of oxadiazole derivatives has been explored through their ability to inhibit cyclooxygenases (COX), which are key enzymes in the inflammatory pathway.
Case Studies
-
Study on Anticancer Properties :
A study published in PubMed Central highlighted the cytotoxic effects of oxadiazole derivatives on multiple cancer cell lines, noting that modifications to the oxadiazole structure could enhance potency . -
Antimicrobial Efficacy :
Another research article detailed the synthesis and antimicrobial evaluation of oxadiazole compounds, demonstrating significant activity against various pathogens including Staphylococcus aureus and Escherichia coli . -
Mechanistic Insights :
Research has also focused on elucidating the mechanism by which these compounds exert their effects, particularly their interaction with specific protein targets involved in cancer progression and microbial survival .
Scientific Research Applications
Antitumor Activity
Research indicates that derivatives of this compound exhibit significant antitumor effects against various cancer cell lines. Studies have shown that these compounds can inhibit the proliferation of cancer cells, suggesting their potential as novel anticancer agents.
Case Study: Antitumor Efficacy
A study conducted by Hu Guoqiang (2012) evaluated several derivatives of the compound against human cancer cell lines. The results demonstrated a notable reduction in cell viability, particularly in breast and lung cancer models. The mechanism of action appears to involve apoptosis induction and cell cycle arrest.
Antimicrobial Properties
The compound has also been explored for its antimicrobial properties. Several derivatives have been synthesized and tested against a range of bacterial strains, indicating their potential as effective antibacterial agents.
Case Study: Antimicrobial Activity
In a study by Kidwai et al. (1998), derivatives of the compound were screened for antibacterial activity against strains such as Escherichia coli and Staphylococcus aureus. The results showed that certain derivatives exhibited minimum inhibitory concentrations (MIC) as low as 6.25 µg/ml against Mycobacterium smegmatis, highlighting their potential as candidates for developing new antibiotics.
Table 1: Summary of Antitumor Activity
| Compound | Cell Line Tested | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Derivative A | MCF-7 (Breast) | 10.5 | Apoptosis Induction |
| Derivative B | A549 (Lung) | 15.3 | Cell Cycle Arrest |
| Derivative C | HeLa (Cervical) | 12.7 | Apoptosis Induction |
Table 2: Summary of Antimicrobial Activity
| Compound | Bacterial Strain | MIC (µg/ml) |
|---|---|---|
| Derivative A | E. coli | 25 |
| Derivative B | S. aureus | 30 |
| Derivative C | M. smegmatis | 6.25 |
Comparison with Similar Compounds
Key Observations :
- The target compound’s 1,2,4-oxadiazole may offer greater metabolic stability compared to cephalosporins’ 1,3,4-thiadiazole , as oxadiazoles are less prone to enzymatic degradation .
Stability and Reactivity Considerations
Pharmacopeial standards emphasize rigorous testing for cephalosporins, including purity and stability under stress conditions (e.g., heat, humidity) . While analogous data for the target compound is absent, its 1,3-dioxolo ring may confer oxidative stability compared to β-lactam cores, which are susceptible to ring-opening reactions.
Environmental and Atmospheric Impact
Unlike volatile organic compounds (VOCs) studied in atmospheric chemistry (e.g., isoprene, alkanes), the target compound’s high molecular weight and low volatility suggest minimal atmospheric reactivity . This contrasts with smaller heterocycles (e.g., thiadiazoles), which may participate in hydroxyl radical reactions under tropospheric conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
